ethyl 7-[(4-fluorobenzyl)oxy]-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate

• Molecular Formula: C26H21FO6
• Molecular Weight: 448.4 g/mol
• IUPAC Name: ethyl 7-[(4-fluorophenyl)methoxy]-3-(4-methoxyphenyl)-4-oxochromene-2-carboxylate
• InChI: InChI=1S/C26H21FO6/c1-3-31-26(29)25-23(17-6-10-19(30-2)11-7-17)24(28)21-13-12-20(14-22(21)33-25)32-15-16-4-8-18(27)9-5-16/h4-14H,3,15H2,1-2H3
• InChI Key: RVRUJBZKFOBRHW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=O)C2=C(O1)C=C(C=C2)OCC3=CC=C(C=C3)F)C4=CC=C(C=C4)OC

Description

ETHYL 7-[(4-FLUOROPHENYL)METHOXY]-3-(4-METHOXYPHENYL)-4-OXO-4H-CHROMENE-2-CARBOXYLATE is a synthetic organic compound belonging to the class of chromene derivatives Chromenes are known for their diverse biological activities and are widely studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 7-[(4-FLUOROPHENYL)METHOXY]-3-(4-METHOXYPHENYL)-4-OXO-4H-CHROMENE-2-CARBOXYLATE typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-fluorophenol, 4-methoxybenzaldehyde, and ethyl acetoacetate.

Condensation Reaction: The first step involves a condensation reaction between 4-fluorophenol and 4-methoxybenzaldehyde in the presence of a base, such as sodium hydroxide, to form the corresponding chalcone intermediate.

Cyclization: The chalcone intermediate undergoes cyclization with ethyl acetoacetate in the presence of a catalyst, such as piperidine, to form the chromene core structure.

Esterification: The final step involves esterification of the chromene core with ethyl